![molecular formula C7H3BrClF3O2S B1272967 4-Bromo-3-(trifluoromethyl)benzenesulfonyl chloride CAS No. 351003-47-9](/img/structure/B1272967.png)
4-Bromo-3-(trifluoromethyl)benzenesulfonyl chloride
Overview
Description
4-Bromo-3-(trifluoromethyl)benzenesulfonyl chloride (BTFC) is a sulfonyl chloride compound that has been used as a reagent in organic synthesis since the mid-twentieth century. As a reagent, BTFC has been used in a variety of laboratory experiments, including the synthesis of organic compounds, the formation of organic compounds from other organic compounds, and the formation of organometallic compounds. BTFC is a versatile, commercially available reagent that is widely used in the laboratory for the synthesis of a variety of organic compounds.
Scientific Research Applications
Palladium-Catalyzed Arylation
- Application : 4-Bromo-3-(trifluoromethyl)benzenesulfonyl chloride has been utilized in palladium-catalyzed desulfitative arylation reactions. This process involves coupling with heteroarenes and has shown moderate to high yields, retaining the C–Br bonds for further transformations (Skhiri et al., 2015).
Synthesis of Key Building Blocks
- Application : This compound serves as a crucial building block in the synthesis of complex organic molecules, like penoxsulam. The synthesis process includes regioselective lithiation and electrophilic substitution (Huang et al., 2019).
Desulfitative Coupling Reaction
- Application : In the field of organic synthesis, it's involved in desulfitative coupling reactions with enones. This process results in conjugate addition products, showcasing the compound's versatility in organic synthesis (Yuan et al., 2015).
Molecular Structure Analysis
- Application : The compound is used in studying molecular structures, such as in the analysis of the anilinium chloride adduct of 4-bromo-N-phenylbenzenesulfonamide, demonstrating its role in understanding complex molecular interactions (Gelbrich et al., 2006).
Heck Reaction in Organic Synthesis
- Application : It plays a significant role in palladium-catalysed desulfitative Heck type reactions with alkenes, leading to β-arylated products. This showcases its importance in developing regio- and stereoselective organic synthesis processes (Skhiri et al., 2016).
Facile Synthesis of Sulfonyl Chlorides
- Application : It's involved in the synthesis of various benzenesulfonyl and arylmethanesulfonyl chlorides, demonstrating its versatility in synthesizing functionalized sulfides (Kim et al., 1992).
In Solid-Phase Synthesis
- Application : This compound has been utilized in solid-phase synthesis, particularly in creating diverse privileged scaffolds through unusual rearrangements, highlighting its role in innovative chemical transformations (Fülöpová & Soural, 2015).
Novel N-Substituted Phenyl Benzenesulfonylureas Synthesis
- Application : It's used in the synthesis of novel N-substituted phenyl benzenesulfonylureas, further demonstrating its utility in the creation of complex organic compounds (Ta-n, 2015).
Safety and Hazards
“4-Bromo-3-(trifluoromethyl)benzenesulfonyl chloride” is classified as a skin corrosive and eye irritant. It may cause respiratory irritation. In case of skin contact, contaminated clothing should be removed immediately and the skin should be rinsed with water. If inhaled, the victim should be moved to fresh air. If swallowed, do not induce vomiting and seek immediate medical assistance .
Mechanism of Action
Target of Action
Similar compounds have been used in the synthesis of various organic molecules, suggesting that its targets could be a wide range of organic compounds .
Mode of Action
As a sulfonyl chloride, it likely acts as an electrophile, reacting with nucleophiles in organic synthesis reactions .
Biochemical Pathways
Given its use in organic synthesis, it may be involved in a variety of reactions, potentially affecting multiple pathways depending on the context of its use .
Pharmacokinetics
As a synthetic reagent, it’s likely that its bioavailability and pharmacokinetics would depend heavily on the specific context of its use .
Result of Action
As a reagent in organic synthesis, its effects would likely be highly dependent on the specific reactions it is used in .
Action Environment
The action, efficacy, and stability of 4-Bromo-3-(trifluoromethyl)benzenesulfonyl chloride can be influenced by various environmental factors. These may include temperature, pH, and the presence of other reactive species .
Biochemical Analysis
Biochemical Properties
4-Bromo-3-(trifluoromethyl)benzenesulfonyl chloride plays a significant role in biochemical reactions due to its ability to act as a sulfonylating agentThis compound is particularly effective in modifying amino acids and peptides, thereby altering their biochemical properties and functions . The interactions between this compound and biomolecules are primarily covalent, leading to stable modifications that can influence the activity and stability of the target molecules.
Cellular Effects
The effects of this compound on cells are profound. This compound can influence cell signaling pathways, gene expression, and cellular metabolism. By modifying key proteins and enzymes, it can alter the normal functioning of cells, leading to changes in cellular behavior and responses . For instance, the sulfonylation of signaling proteins can impact pathways such as the MAPK/ERK pathway, which is crucial for cell proliferation and differentiation.
Molecular Mechanism
At the molecular level, this compound exerts its effects through covalent binding interactions with biomolecules. It acts as an electrophile, reacting with nucleophilic sites on proteins and enzymes. This reaction leads to the formation of stable sulfonylated products, which can inhibit or activate the target biomolecules . The changes in gene expression observed with this compound are often a result of its interaction with transcription factors and other regulatory proteins.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound is relatively stable under standard conditions, but it can degrade when exposed to moisture or extreme temperatures . Long-term studies have shown that the compound can have lasting effects on cellular function, particularly in in vitro settings where it is used to modify proteins and enzymes.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound can effectively modify target proteins without causing significant toxicity . At higher doses, it can lead to adverse effects such as tissue damage and inflammation. Threshold effects are observed, where a certain dosage is required to achieve the desired biochemical modifications without causing harm.
Metabolic Pathways
This compound is involved in metabolic pathways that include the modification of amino acids and peptides. It interacts with enzymes such as sulfonyltransferases, which facilitate the transfer of sulfonyl groups to target molecules . This interaction can affect metabolic flux and the levels of various metabolites, influencing overall cellular metabolism.
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through passive diffusion and active transport mechanisms . It can interact with transporters and binding proteins, which facilitate its movement across cellular membranes. The compound tends to accumulate in specific cellular compartments, where it exerts its biochemical effects.
Subcellular Localization
The subcellular localization of this compound is influenced by its chemical properties and interactions with cellular components . It is often found in the cytoplasm and can be directed to specific organelles through targeting signals and post-translational modifications. The localization of the compound can affect its activity and function, as it interacts with different biomolecules in various cellular compartments.
Properties
IUPAC Name |
4-bromo-3-(trifluoromethyl)benzenesulfonyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3BrClF3O2S/c8-6-2-1-4(15(9,13)14)3-5(6)7(10,11)12/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QCFIMBHKZZLZAE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1S(=O)(=O)Cl)C(F)(F)F)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3BrClF3O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40381027 | |
Record name | 4-Bromo-3-(trifluoromethyl)benzenesulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40381027 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
323.52 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
351003-47-9 | |
Record name | 4-Bromo-3-(trifluoromethyl)benzenesulfonyl chloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=351003-47-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Bromo-3-(trifluoromethyl)benzenesulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40381027 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Bromo-3-(trifluoromethyl)benzenesulfonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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